Cas no 51925-39-4 (2-(benzylamino)cyclohexan-1-ol)

• Product Name: 2-(benzylamino)cyclohexan-1-ol
• CAS No: 51925-39-4
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• MDL: MFCD00451976
• CID: 2156345
• PubChem ID: 11701250
• Update Time: 2025-05-04

2-(benzylamino)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 2-[(phenylmethyl)amino]-
• 2-(benzylamino)cyclohexan-1-ol
• AB03954
• 40571-87-7
• SB44506
• 51925-39-4
• 2-(benzylamino)cyclohexanol
• (1R,2R)-2-Benzylamino-1-cyclohexanol hydrochloride
• AB49864
• MFCD09996881
• SB44306
• FT-0773562
• NJNCYFUGUYIMEQ-UHFFFAOYSA-N
• Oprea1_842304
• CS-13409
• SCHEMBL1361936
• J-524344
• 2-Benzylamino-Cyclohexanol
• AKOS016038599
• Cyclohexanol, 2-[(phenylmethyl)amino]-, (1R-trans)-
• SY026771
• FT-0655081
• AKOS000271285
• CS-M1381
• SY026109
• Oprea1_277171
• EN300-164159
• SB78301
• 882409-12-3
• MFCD10566419
• tert-butyl?(1S,2S)-2-hydroxycyclohexylcarbamate
• tert-butyl (1S,2S)-2-hydroxycyclohexylcarbamate
• STL146914
• BBL028592
• (1R,2R)-2-Benzylamino-1-cyclohexanol

• MDL： MFCD00451976
• Inchi： 1S/C13H19NO/c15-13-9-5-4-8-12(13)14-10-11-6-2-1-3-7-11/h1-3,6-7,12-15H,4-5,8-10H2
• InChI Key： NJNCYFUGUYIMEQ-UHFFFAOYSA-N
• SMILES： OC1CCCCC1NCC1C=CC=CC=1

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 32.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(benzylamino)cyclohexan-1-ol

2-(Benzylamino)cyclohexan-1-ol (CAS No. 51925-39-4): A Comprehensive Overview

2-(Benzylamino)cyclohexan-1-ol, also known by its CAS registry number CAS No. 51925-39-4, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a cyclohexanol moiety with a benzylamine group, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(benzylamino)cyclohexan-1-ol consists of a cyclohexane ring with a hydroxyl group at position 1 and a benzylamino substituent at position 2. This arrangement imparts the compound with both hydrophilic and hydrophobic properties, which are advantageous in many chemical reactions and applications. The compound's ability to form hydrogen bonds due to the hydroxyl group and its potential for further functionalization make it a valuable building block in organic synthesis.

Recent studies have highlighted the potential of CAS No. 51925-39-4 as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antibiotics and anticancer agents. The compound's ability to undergo various transformations, such as oxidation, reduction, and coupling reactions, has made it a valuable starting material for creating complex molecular architectures.

In the field of agrochemicals, 2-(benzylamino)cyclohexan-1-ol has been investigated for its potential as a precursor to herbicides and fungicides. Its structural versatility allows for the introduction of various functional groups that can enhance the bioactivity and selectivity of these compounds. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high yields.

The synthesis of CAS No. 51925-39-4 typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and hydrogenation steps. Researchers have recently focused on optimizing these processes to improve efficiency and reduce costs. For example, the use of catalysts such as palladium complexes has enabled more selective transformations, leading to higher purity products.

In addition to its chemical applications, 2-(benzylamino)cyclohexan-1-ol has also been studied for its biological properties. Preclinical studies have shown that derivatives of this compound exhibit promising antiproliferative activity against various cancer cell lines. These findings have sparked interest in further exploring its potential as a lead compound in drug discovery programs.

The increasing demand for sustainable and efficient chemical processes has positioned CAS No. 51925-39-4 as an important compound in modern synthetic chemistry. Its unique structure and reactivity make it an ideal candidate for developing new materials and bioactive compounds with enhanced properties.

In conclusion, 2-(benzylamino)cyclohexan-1-ol, or CAS No. 51925-39-4, is a multifaceted compound with significant potential across various industries. Ongoing research continues to uncover new applications and optimize its synthesis methods, ensuring its relevance in both academic and industrial settings.